molecular formula C19H19N5O5S B15005008 3-[(4,5-dicyano-2-nitrophenyl)amino]-N,N-diethyl-4-methoxybenzenesulfonamide

3-[(4,5-dicyano-2-nitrophenyl)amino]-N,N-diethyl-4-methoxybenzenesulfonamide

Cat. No.: B15005008
M. Wt: 429.5 g/mol
InChI Key: YETONSSEUAQHSQ-UHFFFAOYSA-N
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Description

3-[(4,5-DICYANO-2-NITROPHENYL)AMINO]-N,N-DIETHYL-4-METHOXYBENZENE-1-SULFONAMIDE is a complex organic compound with a unique structure that includes cyano, nitro, amino, and sulfonamide functional groups

Preparation Methods

The synthesis of 3-[(4,5-DICYANO-2-NITROPHENYL)AMINO]-N,N-DIETHYL-4-METHOXYBENZENE-1-SULFONAMIDE typically involves multiple steps, starting from commercially available precursors. The synthetic route may include nitration, cyanation, and sulfonation reactions under controlled conditions. Industrial production methods would likely involve optimization of these steps to maximize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

    Oxidation: The nitro group can be reduced to an amino group under specific conditions.

    Reduction: The cyano groups can be reduced to amines.

    Substitution: The methoxy group can be substituted with other functional groups using appropriate reagents. Common reagents for these reactions include reducing agents like hydrogen gas or sodium borohydride, and oxidizing agents like potassium permanganate. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

    Chemistry: As a building block for the synthesis of more complex molecules.

    Biology: Potential use in the development of new drugs or as a biochemical probe.

    Medicine: Investigated for its potential therapeutic properties.

    Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound would depend on its specific application. In medicinal chemistry, it might interact with specific molecular targets such as enzymes or receptors, modulating their activity. The pathways involved would be determined by the nature of these interactions and the biological context.

Comparison with Similar Compounds

Similar compounds include other sulfonamides and nitroaromatic compounds. What sets 3-[(4,5-DICYANO-2-NITROPHENYL)AMINO]-N,N-DIETHYL-4-METHOXYBENZENE-1-SULFONAMIDE apart is its unique combination of functional groups, which may confer distinct chemical and biological properties. Examples of similar compounds include:

    Sulfanilamide: A simpler sulfonamide with antibacterial properties.

    Nitrobenzene: A nitroaromatic compound used in the synthesis of aniline.

This compound’s unique structure and properties make it a valuable subject of study in various scientific disciplines.

Properties

Molecular Formula

C19H19N5O5S

Molecular Weight

429.5 g/mol

IUPAC Name

3-(4,5-dicyano-2-nitroanilino)-N,N-diethyl-4-methoxybenzenesulfonamide

InChI

InChI=1S/C19H19N5O5S/c1-4-23(5-2)30(27,28)15-6-7-19(29-3)17(10-15)22-16-8-13(11-20)14(12-21)9-18(16)24(25)26/h6-10,22H,4-5H2,1-3H3

InChI Key

YETONSSEUAQHSQ-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)OC)NC2=C(C=C(C(=C2)C#N)C#N)[N+](=O)[O-]

Origin of Product

United States

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